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Cat. No.: B565017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disulfiram, an irreversible inhibitor of aldehyde dehydrogenase, is primarily used in the

treatment of alcohol dependence. Its deuterated analog, Disulfiram-d20, serves as an

invaluable internal standard for pharmacokinetic and metabolic studies, particularly in

quantitative analyses using gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][2] The incorporation of deuterium atoms

provides a distinct mass signature, allowing for precise differentiation from the endogenous,

non-labeled drug. Accurate preparation of a Disulfiram-d20 stock solution is a critical first step

for the development of robust and reproducible bioanalytical methods. This document provides

a detailed protocol for the preparation, storage, and handling of Disulfiram-d20 stock

solutions.

Physicochemical Properties and Solubility
Disulfiram-d20 is a solid at room temperature.[1] While quantitative solubility data for

Disulfiram-d20 is not readily available, the solubility of its non-deuterated counterpart,

Disulfiram, provides a useful reference. It is important to empirically verify the solubility of

Disulfiram-d20 in the chosen solvent.

Table 1: Physicochemical and Solubility Data of Disulfiram and Disulfiram-d20
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Property Disulfiram Disulfiram-d20

Molecular Formula C₁₀H₂₀N₂S₄ C₁₀D₂₀N₂S₄

Molecular Weight 296.5 g/mol 316.7 g/mol

Appearance Crystalline solid Solid

Storage Temperature Room temperature -20°C

Stability ≥ 4 years[1] ≥ 4 years[1]

Solubility in Ethanol ~5 mg/mL, 330 mg/mL Not specified

Solubility in DMSO ~5 mg/mL[3] Soluble

Solubility in DMF ~5 mg/mL Soluble

Solubility in Methanol Not specified Soluble[1]

Aqueous Solubility Sparingly soluble[3] Not specified

Experimental Protocol: Preparation of a 1 mg/mL
Disulfiram-d20 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Disulfiram-d20 in

methanol. This concentration is a common starting point for the preparation of working

standards for analytical assays.

Materials and Equipment
Disulfiram-d20 (solid)

Methanol (LC-MS grade or equivalent)

Analytical balance (readable to at least 0.01 mg)

Volumetric flask (e.g., 1 mL or 5 mL, Class A)

Micropipettes
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Amber glass vials with screw caps for storage

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Step-by-Step Procedure
Equilibration: Allow the container of Disulfiram-d20 to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh a precise amount of Disulfiram-d20 (e.g., 1 mg) using an

analytical balance.

Dissolution: Carefully transfer the weighed Disulfiram-d20 into a clean, dry volumetric flask.

Add a small amount of methanol (approximately half the final volume) to the flask.

Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for a few

seconds or sonicate for a few minutes to ensure complete dissolution.

Dilution to Volume: Once the solid is completely dissolved, add methanol to the flask until the

bottom of the meniscus is level with the calibration mark.

Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure the

solution is homogeneous.

Storage: Transfer the stock solution to a clearly labeled amber glass vial with a screw cap to

protect it from light. Store the solution at -20°C for long-term stability.[1]

Calculation for a 1 mg/mL Stock Solution
To prepare a 1 mg/mL stock solution, the calculation is straightforward:

Mass of Disulfiram-d20 (m): 1 mg
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Final Volume of Solution (V): 1 mL

Concentration (C): m / V = 1 mg / 1 mL = 1 mg/mL

To express the concentration in molarity (M), use the molecular weight (MW) of Disulfiram-d20
(316.7 g/mol ):

Molarity (M) = (Mass (g) / MW ( g/mol )) / Volume (L)

Molarity (M) = (0.001 g / 316.7 g/mol ) / 0.001 L ≈ 3.16 mM

Safety and Handling Precautions
Disulfiram is harmful if swallowed and may cause an allergic skin reaction. It is also very toxic

to aquatic life with long-lasting effects. Always handle Disulfiram-d20 in a well-ventilated area

and wear appropriate PPE.

Personal Protective Equipment: Wear a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash

the affected area thoroughly with water.

Disposal: Dispose of all chemical waste, including unused solutions and contaminated

materials, in accordance with local, state, and federal regulations. Do not pour down the

drain.

Diagrams
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Workflow for Disulfiram-d20 Stock Solution Preparation
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Caption: Experimental workflow for preparing a Disulfiram-d20 stock solution.
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Safety and Handling Precautions for Disulfiram-d20

Personal Protective Equipment (PPE) Handling Procedures Waste Disposal

Lab Coat Safety Glasses Chemical-Resistant Gloves Work in a Well-Ventilated Area Avoid Skin/Eye Contact and Inhalation Wash Hands Thoroughly After Handling Dispose in Designated Chemical Waste Container Do Not Pour Down the Drain Follow Institutional and Local Regulations

Wear Appropriate PPE Safe Handling Practices Proper Disposal

Click to download full resolution via product page

Caption: Key safety and handling precautions for Disulfiram-d20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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